Cas no 136-60-7 (Butyl benzoate)

• Product Name: Butyl benzoate
• CAS No: 136-60-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00009439
• CID: 36368
• PubChem ID: 8698
• Update Time: 2025-04-18

Butyl benzoate Chemical and Physical Properties

Names and Identifiers

• Butyl benzoate
• Butyl benzoateneat
• n-Butyl benzoate
• 1-butyl benzoate
• 4-butyl benzoate
• Anthrapole AZ
• Benzoic Acid Butyl Ester
• Benzoic acid n-butyl ester
• butyl p-benzoate
• Dai Cari XBN
• n-Butyl
• FEMA 8752
• Butylbenzoat
• Hipochem B-3-M
• daicarixbn
• anthrapoleaz
• 1-butylbenzoate
• Benzoic acid, butyl ester
• Butylester kyseliny benzoove
• Butylbenzoate
• Butylester kyseliny benzoove [Czech]
• Butyl ester of benzoic acid
• 1TGZ0D0O8I
• XSIFPSYPOVKYCO-UHFFFAOYSA-N
• Butyl benzoate, 98+%
• n_butyl benzoate
• benzoicacidbutylestet
• H
• CAS-136-60-7
• Butyl benzoate, >=98%
• NCGC00163973-02
• NSC-8474
• NS00012027
• CHEBI:156070
• Marvanol Carrier BB
• MFCD00009439
• NCGC00163973-01
• WLN: 4OVR
• 4-09-00-00290 (Beilstein Handbook Reference)
• UNII-1TGZ0D0O8I
• BUTYL BENZOATE [HSDB]
• Butyl benzoate, 99%
• BUTYL BENZOATE [INCI]
• NSC8474
• Benzoic acid n-butyl ester; Butyl benzoate; Chemcryl C 101N; IP Carrier N 20; NSC 8474; n-Butyl benzoate
• Z104473208
• EINECS 205-252-7
• BRN 1867073
• B0066
• 136-60-7
• STL453779
• LS-13962
• Q818506
• F8880-4634
• AI3-00521
• DTXSID8040694
• SCHEMBL97514
• Tox21_300510
• N-BUTYL BENZOATE [MI]
• DTXCID6020694
• NSC 8474
• benzoic acid n_butyl ester
• AKOS009028883
• EN300-19222
• F71163
• J-006874
• benzoic acid-butyl ester
• NCGC00254500-01
• HSDB 2089
• CHEMBL1868953
• Butyl benzoate, analytical standard
• nButyl benzoate
• Benzoic acid nbutyl ester
• 205-252-7
• AAA13660
• HY-W016599

• MDL： MFCD00009439
• Inchi： 1S/C11H14O2/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： XSIFPSYPOVKYCO-UHFFFAOYSA-N
• SMILES： CCCCOC(C1C=CC=CC=1)=O
• BRN： 1867073

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless oily liquid with slight fruit flavor.
• Density: 1.01 g/mL at 25 °C(lit.)
• Melting Point: -22°C(lit.)
• Boiling Point: 249 °C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.498(lit.)
• Solubility: 0.06g/l
• PSA: 26.30000
• LogP: 2.64350
• Solubility: It is miscible with ethanol and diethyl ether and almost insoluble in water. Dissolved in water at 20 ℃ < 0.01%; Water dissolved 0.32% in butyl benzoate.
• Merck: 1552

Butyl benzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DG4925000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R22; R36/37/38
• Toxicity：LD50 orally in rats: 5.14 g/kg (Smyth)
• TSCA：Yes
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients